![molecular formula C14H23N5 B5633757 6-[(3R*,4S*)-3-amino-4-cyclopropylpyrrolidin-1-yl]-N-isopropylpyrimidin-4-amine](/img/structure/B5633757.png)
6-[(3R*,4S*)-3-amino-4-cyclopropylpyrrolidin-1-yl]-N-isopropylpyrimidin-4-amine
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Overview
Description
The compound falls under the category of pyrimidine derivatives, which are of significant interest in medicinal chemistry due to their biological and chemical properties. Pyrimidine rings are present in many important biomolecules, such as nucleotides, and are thus a focus of synthesis efforts for their potential applications in drug discovery and development.
Synthesis Analysis
The synthesis of related pyrimidine derivatives typically involves multistep chemical reactions, including cyclization with primary amines followed by condensation and cyclization of β-keto esters with amidines. These methods allow for the introduction of various substituents into the pyrimidine ring, offering a pathway to synthesize the target compound and related structures (Grošelj et al., 2013).
Molecular Structure Analysis
The molecular structure of pyrimidine derivatives can be characterized using techniques such as NMR and X-ray crystallography. These methods provide insights into the conformations, tautomeric states, and hydrogen bonding interactions, which are crucial for understanding the compound's reactivity and interaction with biological targets (Gerhardt et al., 2011).
Chemical Reactions and Properties
Pyrimidine derivatives undergo various chemical reactions, such as aminolysis, which can be influenced by the sterics and electronics of the substituents present in the molecule. The reactivity patterns offer a way to further modify the compound for specific applications (Novakov et al., 2017).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-[(3R,4S)-3-amino-4-cyclopropylpyrrolidin-1-yl]-N-propan-2-ylpyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23N5/c1-9(2)18-13-5-14(17-8-16-13)19-6-11(10-3-4-10)12(15)7-19/h5,8-12H,3-4,6-7,15H2,1-2H3,(H,16,17,18)/t11-,12+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBKBVVAUXCMBMX-NEPJUHHUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC1=CC(=NC=N1)N2CC(C(C2)N)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)NC1=CC(=NC=N1)N2C[C@@H]([C@H](C2)N)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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